1-[(2-nitrophenyl)acetyl]-4-(2-pyridinyl)piperazine

• IUPAC Name: 2-(2-nitrophenyl)-1-(4-pyridin-2-ylpiperazin-1-yl)ethanone
• InChI: InChI=1S/C17H18N4O3/c22-17(13-14-5-1-2-6-15(14)21(23)24)20-11-9-19(10-12-20)16-7-3-4-8-18-16/h1-8H,9-13H2
• InChI Key: OFSQHEFJXGMQEA-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=N2)C(=O)CC3=CC=CC=C3[N+](=O)[O-]
• Molecular Formula: C17H18N4O3
• Molecular Weight: 326.35 g/mol

Description

1-[(2-nitrophenyl)acetyl]-4-(2-pyridinyl)piperazine is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in drug discovery and development. This compound is a piperazine derivative that contains a nitrophenylacetyl group and a pyridinyl group, which are known to have biological activity.

Scientific Research Applications

1-[(2-nitrophenyl)acetyl]-4-(2-pyridinyl)piperazine has been found to have potential applications in drug discovery and development. It has been shown to have activity against various biological targets such as G protein-coupled receptors, ion channels, and enzymes. This compound has been studied for its potential as an antipsychotic, antidepressant, and anticonvulsant agent. It has also been investigated for its potential to treat cancer, diabetes, and neurodegenerative diseases.

Mechanism of Action

The mechanism of action of 1-[(2-nitrophenyl)acetyl]-4-(2-pyridinyl)piperazine is not fully understood. However, it is believed to act on various biological targets by modulating their activity. For example, it has been shown to bind to dopamine receptors and inhibit their activity, which may explain its potential as an antipsychotic agent. It has also been shown to inhibit the activity of certain enzymes such as acetylcholinesterase, which may explain its potential as an anticonvulsant agent.
Biochemical and Physiological Effects:
1-[(2-nitrophenyl)acetyl]-4-(2-pyridinyl)piperazine has been shown to have various biochemical and physiological effects. For example, it has been shown to increase the levels of certain neurotransmitters such as dopamine and serotonin, which may explain its potential as an antidepressant agent. It has also been shown to have antioxidant activity, which may explain its potential to treat neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 1-[(2-nitrophenyl)acetyl]-4-(2-pyridinyl)piperazine in lab experiments is its potential to modulate various biological targets. This makes it a versatile compound that can be used in various assays and screening methods. However, one limitation is its potential toxicity and side effects. Careful consideration should be given to the dosage and concentration used in experiments.

Future Directions

There are several future directions for research on 1-[(2-nitrophenyl)acetyl]-4-(2-pyridinyl)piperazine. One direction is to investigate its potential as a treatment for various diseases such as cancer, diabetes, and neurodegenerative diseases. Another direction is to study its mechanism of action in more detail to better understand its biological activity. Additionally, further research is needed to determine its toxicity and side effects, as well as its pharmacokinetics and pharmacodynamics.

Synthesis Methods

The synthesis of 1-[(2-nitrophenyl)acetyl]-4-(2-pyridinyl)piperazine involves the reaction between 2-nitrobenzoyl chloride and 2-pyridylpiperazine in the presence of a base such as triethylamine. The reaction is carried out in an organic solvent such as dichloromethane or chloroform. The resulting product is purified by recrystallization or column chromatography.